Cas no 5170-13-8 (Cyclotetrasiloxane, octakis[(trimethylsilyl)oxy]-)

• Product Name: Cyclotetrasiloxane, octakis[(trimethylsilyl)oxy]-
• CAS No: 5170-13-8
• MF: C₂₄H₇₂O₁₂Si₁₂
• MW: 889.847299575806
• CID: 361621
• PubChem ID: 15122926
• Update Time: 2025-04-19

Cyclotetrasiloxane, octakis[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane, octakis[(trimethylsilyl)oxy]-
• [2,4,4,6,6,8,8-heptakis(trimethylsilyloxy)-1,3,5,7,2,4,6,8-tetraoxatetrasilocan-2-yl]oxy-trimethylsilane
• 5170-13-8
• octakis(trimethylsiloxy)cyclotetrasiloxane
• DTXSID20568576
• 2,2,4,4,6,6,8,8-Octakis[(trimethylsilyl)oxy]-1,3,5,7,2,4,6,8-tetroxatetrasilocane

• Inchi： 1S/C24H72O12Si12/c1-37(2,3)25-45(26-38(4,5)6)33-46(27-39(7,8)9,28-40(10,11)12)35-48(31-43(19,20)21,32-44(22,23)24)36-47(34-45,29-41(13,14)15)30-42(16,17)18/h1-24H3
• InChI Key： FKYUCQIMXRPQRE-UHFFFAOYSA-N
• SMILES： [Si]1(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O1

Computed Properties

• Exact Mass: 888.22536
• Monoisotopic Mass: 888.22549614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 16
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.76